Cas no 10562-68-2 (4-Ethynyl-2,6-dimethyl-4-heptanol)

• Product Name: 4-Ethynyl-2,6-dimethyl-4-heptanol
• CAS No: 10562-68-2
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 86445
• PubChem ID: 7010451
• Update Time: 2025-06-08

4-Ethynyl-2,6-dimethyl-4-heptanol Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-2,6-dimethyl-4-heptanol
• Ethynyl diisobutyl carbinol~3-Isobutyl-5-methyl-1-hexyn-3-ol
• 4-ethynyl-2,6-dimethylheptan-4-ol
• 3-Isobutyl-5-methyl-hex-1-in-3-ol
• 3-isobutyl-5-methyl-hex-1-yn-3-ol
• 4-Aethinyl-2,6-dimethyl-heptan-4-ol
• 4-Ethinyl-2,6-dimethylheptan-4-ol
• 4-Heptanol,4-ethynyl-2,6-dimethyl
• HCC-2,6-dimethyl-4-heptanol
• FT-0618432
• DTXSID70426657
• F30189
• 10562-68-2
• 4-Ethynyl-2,6-dimethyl-4-heptanol, AldrichCPR
• SCHEMBL237721
• 4-Ethynyl-2,6-dimethyl-4-heptanol,97%
• CS-0339557
• AKOS024348826

• MDL： MFCD00041605
• Inchi： 1S/C11H20O/c1-6-11(12,7-9(2)3)8-10(4)5/h1,9-10,12H,7-8H2,2-5H3
• InChI Key： CSNWKQHTZXPWJS-UHFFFAOYSA-N
• SMILES： OC(C#C)(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 168.15100
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.875
• Boiling Point: 83-84°C 18mm
• Flash Point: 83-84°C/18mm
• Refractive Index: 1.4420
• PSA: 20.23000
• LogP: 2.44290
• Solubility: Not available

4-Ethynyl-2,6-dimethyl-4-heptanol Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25